Cas no 64953-16-8 (Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)

Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate structure
64953-16-8 structure
Product Name:Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
CAS No:64953-16-8
MF:C9H16N4O2
MW:212.248941421509
CID:2793108
PubChem ID:13142201
Update Time:2025-04-21

Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 2-(2-t-butyl-5-tetrazolyl)acetic acid ethyl ester
    • 64953-16-8
    • (2-tert-butyl-2H-tetrazol-5-yl)-acetic acid ethyl ester
    • DB-108664
    • SCHEMBL1778907
    • PCQOYKMXMUSKMM-UHFFFAOYSA-N
    • Z2588976174
    • DTXSID60521342
    • 2H-Tetrazole-5-acetic acid, 2-(1,1-dimethylethyl)-, ethyl ester
    • Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
    • DTXCID60472148
    • Inchi: 1S/C9H16N4O2/c1-5-15-8(14)6-7-10-12-13(11-7)9(2,3)4/h5-6H2,1-4H3
    • InChI Key: PCQOYKMXMUSKMM-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1N=NN(C(C)(C)C)N=1)=O

Computed Properties

  • Exact Mass: 212.12732577Da
  • Monoisotopic Mass: 212.12732577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 69.9Ų
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